Cas no 2138538-95-9 (3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane)

• Product Name: 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane
• CAS No: 2138538-95-9
• MF: C₁₀H₁₉BrO₃
• MW: 267.160063028336
• CID: 6360766
• PubChem ID: 165492982
• Update Time: 2025-10-25

3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane Chemical and Physical Properties

Names and Identifiers

• 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane
• 2138538-95-9
• 3-{2-[(1-bromo-2-methylpropan-2-yl)oxy]ethoxy}oxolane
• EN300-1137275

• Inchi： 1S/C10H19BrO3/c1-10(2,8-11)14-6-5-13-9-3-4-12-7-9/h9H,3-8H2,1-2H3
• InChI Key： XXMTZOYHUSMFDY-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCCOC1COCC1

Computed Properties

• Exact Mass: 266.05176g/mol
• Monoisotopic Mass: 266.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Additional information on 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane

Professional Introduction to Compound with CAS No. 2138538-95-9 and Product Name: 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane

The compound with the CAS number 2138538-95-9 and the product name 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of specific functional groups, such as the bromo-substituted isobutyl moiety and the oxolane ring, makes it a versatile intermediate for various chemical transformations.

Recent studies have highlighted the importance of oxolane derivatives in medicinal chemistry, particularly for their role in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). The 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane structure exhibits promising properties that make it an attractive candidate for further investigation. The bromo group at the isobutyl position provides a reactive site for nucleophilic substitution reactions, enabling the synthesis of more complex molecules. This feature is particularly valuable in the context of drug discovery, where modular construction approaches are increasingly employed to streamline the development process.

In addition to its synthetic utility, the compound has shown intriguing biological activities that warrant further exploration. Preliminary experiments suggest that derivatives of 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane may exhibit properties relevant to neuroprotective and anti-inflammatory mechanisms. These findings align with the growing interest in developing novel therapeutic agents that target neurological disorders, which remain a significant unmet medical need. The oxolane ring, known for its stability and ability to mimic certain carbohydrate structures, could contribute to improved pharmacokinetic profiles, making this compound a compelling subject for further research.

The chemical synthesis of 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane involves multi-step processes that showcase the ingenuity of modern organic chemistry. The introduction of the bromo-substituted isobutyl group followed by etherification with ethanol derivatives introduces a high degree of functional diversity. This structural complexity allows for further derivatization, opening up possibilities for creating libraries of compounds with tailored properties. Such libraries are essential in high-throughput screening (HTS) campaigns, where rapid identification of lead compounds is crucial for accelerating drug development pipelines.

Advances in computational chemistry have also played a pivotal role in understanding the potential applications of this compound. Molecular modeling studies indicate that modifications to the 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane framework can influence its interactions with biological targets. These insights are derived from simulations that predict binding affinities and enzyme inhibition profiles, providing a rational basis for designing next-generation analogs. The integration of experimental data with computational predictions has become a cornerstone of modern medicinal chemistry, enabling more efficient and targeted drug discovery efforts.

The versatility of oxolane derivatives extends beyond pharmaceutical applications; they are also valuable in materials science and agrochemicals. For instance, modified oxolanes have been explored as stabilizers in polymer formulations due to their ability to enhance thermal and mechanical properties. Similarly, their structural mimicry of natural products makes them useful in developing novel pesticides and herbicides that exhibit improved efficacy while minimizing environmental impact. This broad applicability underscores the importance of compounds like 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane, which serve as building blocks for diverse industries.

As research continues to evolve, the significance of intermediates like those derived from CAS No. 2138538-95-9 cannot be overstated. The ability to modify specific functional groups while maintaining overall structural integrity offers a strategic advantage in synthetic planning. This flexibility is particularly important when addressing complex biological targets that require precise molecular recognition. The ongoing development of new synthetic methodologies further enhances our capacity to explore these compounds' full potential, paving the way for innovative solutions in medicine and beyond.

In conclusion, 3-{2-(1-bromo-2-methylpropan-2-yl)oxyethoxy}oxolane represents a fascinating example of how structural innovation can drive progress in multiple scientific domains. Its unique combination of reactivity and stability positions it as a valuable asset in both academic research and industrial applications. As our understanding of its properties deepens through experimental and computational studies, we can anticipate even more exciting developments that will shape the future landscape of chemical biology and drug discovery.